Cas no 30226-21-2 (Propanoic acid,2-(1H-indazol-6-yloxy)-)
30226-21-2 structure
Product Name:Propanoic acid,2-(1H-indazol-6-yloxy)-
CAS No:30226-21-2
MF:C10H10N2O3
MW:206.198002338409
CID:314689
PubChem ID:207588
Update Time:2025-04-19
Propanoic acid,2-(1H-indazol-6-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(1H-indazol-6-yloxy)-
- 2-(1H-indazol-6-yloxy)propanoic acid
- Acide (indazolyl-6' oxy)-2 propionique
- 30226-21-2
- Propanoic acid, 2-(1H-indazol-6-yloxy)-
- 2-[(2H-Indazol-6-yl)oxy]propanoic acid
- Acide (indazolyl-6' oxy)-2 propionique [French]
- DTXSID90952605
-
- Inchi: 1S/C10H10N2O3/c1-6(10(13)14)15-8-3-2-7-5-11-12-9(7)4-8/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key: HKCGZLNTRVAZJM-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)C1C=CC2C=NNC=2C=1
Computed Properties
- Exact Mass: 206.0692
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- PSA: 75.21
Propanoic acid,2-(1H-indazol-6-yloxy)- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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